1-{1-[3-(2-isoxazolidinyl)propanoyl]-3-piperidinyl}-4-(2-methylphenyl)piperazine

• IUPAC Name: 1-[3-[4-(2-methylphenyl)piperazin-1-yl]piperidin-1-yl]-3-(1,2-oxazolidin-2-yl)propan-1-one
• InChI: InChI=1S/C22H34N4O2/c1-19-6-2-3-8-21(19)24-15-13-23(14-16-24)20-7-4-10-25(18-20)22(27)9-12-26-11-5-17-28-26/h2-3,6,8,20H,4-5,7,9-18H2,1H3
• InChI Key: SMKCMZMUVYBCTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)C3CCCN(C3)C(=O)CCN4CCCO4
• Molecular Formula: C22H34N4O2
• Molecular Weight: 386.5 g/mol

Description

1-{1-[3-(2-isoxazolidinyl)propanoyl]-3-piperidinyl}-4-(2-methylphenyl)piperazine, also known as L-655,708, is a compound that has been widely studied in the field of neuroscience. It is a selective antagonist for the GABA(A) receptor subtype containing α5 subunits, which is involved in learning and memory processes.

Mechanism of Action

1-{1-[3-(2-isoxazolidinyl)propanoyl]-3-piperidinyl}-4-(2-methylphenyl)piperazine acts as a selective antagonist for the GABA(A) receptor subtype containing α5 subunits. This receptor subtype is primarily expressed in the hippocampus, a brain region involved in learning and memory processes. By blocking the activity of this receptor subtype, 1-{1-[3-(2-isoxazolidinyl)propanoyl]-3-piperidinyl}-4-(2-methylphenyl)piperazine enhances cognitive function and memory.
Biochemical and Physiological Effects:
1-{1-[3-(2-isoxazolidinyl)propanoyl]-3-piperidinyl}-4-(2-methylphenyl)piperazine has been shown to improve cognitive function and memory in animal models of cognitive disorders. Additionally, it has been shown to increase the release of acetylcholine, a neurotransmitter involved in learning and memory processes, in the hippocampus. 1-{1-[3-(2-isoxazolidinyl)propanoyl]-3-piperidinyl}-4-(2-methylphenyl)piperazine has also been shown to decrease the activity of GABAergic neurons in the hippocampus, which may contribute to its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{1-[3-(2-isoxazolidinyl)propanoyl]-3-piperidinyl}-4-(2-methylphenyl)piperazine in lab experiments is its selectivity for the GABA(A) receptor subtype containing α5 subunits, which allows for specific investigation of the role of this receptor subtype in learning and memory processes. However, the low yield of the synthesis method and the limited availability of the compound may pose limitations for its use in lab experiments.

Future Directions

Future research on 1-{1-[3-(2-isoxazolidinyl)propanoyl]-3-piperidinyl}-4-(2-methylphenyl)piperazine could focus on investigating its potential therapeutic effects on cognitive disorders in human clinical trials. Additionally, further research could investigate the underlying mechanisms of its cognitive-enhancing effects, as well as potential side effects and toxicity. Furthermore, the development of more efficient synthesis methods and increased availability of the compound could facilitate its use in lab experiments and clinical trials.

Synthesis Methods

The synthesis of 1-{1-[3-(2-isoxazolidinyl)propanoyl]-3-piperidinyl}-4-(2-methylphenyl)piperazine involves several steps, including the reaction of 1,2-dimethyl-3-nitrobenzene with sodium methoxide, followed by the reduction of the nitro group to an amino group. The resulting compound is then reacted with 1-(2-bromoethyl)-4-(2-methylphenyl)piperazine to form the final product. The yield of the synthesis is reported to be around 20%.

Scientific Research Applications

1-{1-[3-(2-isoxazolidinyl)propanoyl]-3-piperidinyl}-4-(2-methylphenyl)piperazine has been extensively studied in animal models to investigate its potential therapeutic effects on cognitive disorders such as Alzheimer's disease and schizophrenia. It has been shown to improve cognitive function and memory in animal models of these disorders. Additionally, 1-{1-[3-(2-isoxazolidinyl)propanoyl]-3-piperidinyl}-4-(2-methylphenyl)piperazine has been used to study the role of the GABA(A) receptor subtype containing α5 subunits in learning and memory processes.